(R)-tert-Butyl 2-amino-3-methylbutanoate

• CAS No.: 21691-52-1
• Molecular Formula: C9H19NO2
• Molecular Weight: 173.25 g/mol
• IUPAC Name: tert-butyl (2R)-2-amino-3-methylbutanoate
• InChI: InChI=1S/C9H19NO2/c1-6(2)7(10)8(11)12-9(3,4)5/h6-7H,10H2,1-5H3/t7-/m1/s1
• InChI Key: RJBVJBGFJIHJSZ-SSDOTTSWSA-N
• Isomeric SMILES: CC(C)[C@H](C(=O)OC(C)(C)C)N
• SMILES: CC(C)C(C(=O)OC(C)(C)C)N
• sequence: V

Description

(R)-tert-Butyl 2-amino-3-methylbutanoate is a useful research compound. Its molecular formula is C9H19NO2 and its molecular weight is 173.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of DL-valine (25 g, 0.213 mol) in tert-butyl acetate (250 mL) at 00° C., was added HClO4 (64.2 g, 0.320 mol) portionwise. The reaction mixture was stirred for 36 h at RT. It was diluted with water and extracted in ethyl acetate (500 mL). The organic layer was washed with a 10% sodium bicarbonate solution (2×150 mL), dried over Na2SO4 and concentrated, affording of the title compound as brown liquid. 1H NMR (DMSO-d6, 400 MHz) δ 7.31 (brs, 2H), 3.62 (d, J=4.4 Hz, 1H), 1.98 (d, J=1.7 Hz, 1H), 1.44 (s, 9H), 0.95 (m, 6H).